N-(2-fluorophenyl)hydroxylamine

• Molecular Formula: C6H6FNO
• Molecular Weight: 127.12 g/mol
• IUPAC Name: N-(2-fluorophenyl)hydroxylamine
• InChI: InChI=1S/C6H6FNO/c7-5-3-1-2-4-6(5)8-9/h1-4,8-9H
• InChI Key: MYZCBMFUBWGISG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NO)F

Description

N-(2-fluorophenyl)hydroxylamine is a useful research compound. Its molecular formula is C6H6FNO and its molecular weight is 127.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 g of a commercial rhodium catalyst (5% on charcoal) was added to a stirred mixture of 25 g of 2-fluoronitrobenzene and 250 ml of tetrahydrofuran at room temperature. Then 16.5 g of hydrazine hydrate was added, drop-by-drop, to the stirred mixture, maintained at 15°-20° C. After 20 minutes, another 0.5 g of the rhodium catalyst was added, then another 2 g of hydrazine hydrate was added. The mixture was stirred at 15°-20° C. for 2 hours, then filtered through Celite. The filtrate was extracted with ether, the extract was washed with water, and dried (MgSO4) and the solvent was evaporated. The residue was triturated with ether and hexane, and kept cold until filtered. The filter cake was washed with cold hexane and air-dried to give N-(2-fluorophenyl)hydroxylamine (1B) as a colorless solid, mp: 70°-71° C. It is moderately unstable at room temperature.